Cas no 168619-05-4 (3'-Trifluoromethylbiphenyl-3-carboxylic Acid)

• Product name: 3'-Trifluoromethylbiphenyl-3-carboxylic Acid
• CAS No: 168619-05-4
• MF: C₁₄H₉O₂F₃
• MW: 266.21526
• MDL: MFCD03424603
• CID: 228870
• PubChem ID: 2782716

3'-Trifluoromethylbiphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-(trifluoromethyl)-
• 3'-(Trifluoromethyl)biphenyl-3-carboxylic acid
• 3-(Trifluoromethyl)biphenyl-3-carboxylic acid
• 3'-TRIFLUOROMETHYL-BIPHENYL-3-CARBOXYLIC ACID
• 3-[3-(trifluoromethyl)phenyl]benzoic acid
• AKOS BAR-0020
• RARECHEM AL BE 1366
• 3-(3-(Trifluoromethyl)phenyl)benzoic acid
• 3'-TRIFLUOROMETHYLBIPHENYL-3-CARBOXYLIC ACID
• 3'-(TRIFLUOROMETHYL)[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• BS-21706
• A50547
• HCHDDXZTEVLXTP-UHFFFAOYSA-N
• BB 0222372
• SCHEMBL177461
• 3'-trifluoromethyl [1,1'-biphenyl]-3-carboxylic acid
• NCGC00374177-01
• AKOS000125024
• CS-0206116
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-(trifluoromethyl)-
• DTXSID20382234
• 168619-05-4
• 3'-(Trifluoromethyl)-[1,1'-biphenyl]-3-carboxylicacid
• 3/'-TRIFLUOROMETHYLBIPHENYL-3-CARBOXYLIC ACID
• FT-0643612
• MFCD03424603
• 3'-Trifluoromethylbiphenyl-3-carboxylic Acid

• MDL： MFCD03424603
• Inchi： InChI=1S/C14H9F3O2/c15-14(16,17)12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(18)19/h1-8H,(H,18,19)
• InChI Key： HCHDDXZTEVLXTP-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 266.05500
• Monoisotopic Mass: 266.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.07060

3'-Trifluoromethylbiphenyl-3-carboxylic Acid Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Trifluoromethylbiphenyl-3-carboxylic Acid

Comprehensive Overview of 3'-Trifluoromethylbiphenyl-3-carboxylic Acid (CAS No. 168619-05-4): Properties, Applications, and Industry Insights

3'-Trifluoromethylbiphenyl-3-carboxylic Acid (CAS No. 168619-05-4) is a high-value fluorinated biphenyl derivative widely utilized in pharmaceutical and material science research. This compound, characterized by its trifluoromethyl group and carboxylic acid functionality, has garnered significant attention due to its unique physicochemical properties and versatility in synthetic applications. With the growing demand for fluorinated building blocks in drug discovery, this compound serves as a critical intermediate for designing bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The molecular structure of 3'-Trifluoromethylbiphenyl-3-carboxylic Acid features a biphenyl scaffold substituted with a trifluoromethyl group at the 3'-position and a carboxylic acid at the 3-position. This arrangement enhances its lipophilicity and metabolic stability, making it a preferred choice for medicinal chemists. Recent studies highlight its role in optimizing drug-like properties, such as improved membrane permeability and target binding affinity, aligning with the industry's focus on fragment-based drug design (FBDD) and structure-activity relationship (SAR) studies.

In material science, CAS 168619-05-4 is explored for its potential in liquid crystal formulations and organic electronic materials. The trifluoromethyl group contributes to low polarizability and high thermal stability, which are essential for advanced optoelectronic devices. Researchers are also investigating its derivatives for metal-organic frameworks (MOFs), leveraging its rigid biphenyl core for constructing porous materials with tailored functionalities.

The synthesis of 3'-Trifluoromethylbiphenyl-3-carboxylic Acid typically involves Suzuki-Miyaura coupling or Ullmann reactions, followed by selective oxidation. Innovations in green chemistry have prompted the development of catalytic methods to reduce waste and improve yield, addressing the pharmaceutical industry's push for sustainable synthesis. Analytical techniques like HPLC and NMR spectroscopy ensure high purity (>98%), meeting stringent regulatory standards for GMP-grade intermediates.

Market trends indicate rising demand for fluorinated pharmaceuticals, driven by their enhanced bioavailability and patentability. A 2023 industry report projects a 7.2% CAGR for trifluoromethyl-containing compounds, with CAS 168619-05-4 positioned as a key player. Frequently searched terms such as "buy 3'-Trifluoromethylbiphenyl-3-carboxylic Acid" and "168619-05-4 supplier" reflect commercial interest, while academic queries like "mechanism of trifluoromethyl in drug design" underscore its scientific relevance.

Safety and handling of 3'-Trifluoromethylbiphenyl-3-carboxylic Acid require standard laboratory precautions. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation. Storage conditions (2–8°C, inert atmosphere) preserve its stability, as documented in SDS sheets from reputable suppliers. Regulatory compliance with REACH and FDA guidelines ensures its safe use in global supply chains.

Future research directions include exploring its bioconjugation potential for antibody-drug conjugates (ADCs) and PROTACs, capitalizing on its robust linker chemistry. As AI-driven de novo drug design gains traction, 168619-05-4 is increasingly featured in virtual screening libraries, highlighting its enduring utility in cutting-edge discovery pipelines.